Cas no 2206610-59-3 (4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride)

• Product Name: 4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride
• CAS No: 2206610-59-3
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• CID: 5525340
• Update Time: 2025-10-18

4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride

• Inchi： 1S/C11H14FNO.ClH/c12-10-5-9(6-13)3-4-11(10)14-7-8-1-2-8;/h3-5,8H,1-2,6-7,13H2;1H
• InChI Key： HZAGNMSGLGVMPN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1F)CC1CC1.Cl

Additional information on 4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride

Introduction to 4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride (CAS No. 2206610-59-3)

4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2206610-59-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of amine derivatives characterized by a cyclopropylmethyl moiety and a fluorinated aromatic ring, which contribute to its unique chemical properties and potential biological activities.

The structural framework of 4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride consists of a benzene ring substituted with a 3-fluoro group and a 4-cyclopropylmethoxy group, linked to an amine functional group. The presence of the fluorine atom at the 3-position enhances the lipophilicity and metabolic stability of the molecule, while the cyclopropylmethyl group introduces rigidity and spatial constraints that can influence binding interactions with biological targets. The hydrochloride salt form improves the compound's solubility in aqueous media, making it more suitable for formulation in pharmaceutical applications.

Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds due to their ability to modulate enzyme kinetics and receptor binding affinities. Studies have demonstrated that fluorine atoms can significantly alter the pharmacokinetic properties of molecules, often leading to improved bioavailability and reduced metabolic degradation. In particular, 4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride has been explored as a potential scaffold for developing novel therapeutic agents targeting various diseases.

One of the most promising applications of 4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride is in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. The unique structural features of this compound make it an attractive candidate for designing selective kinase inhibitors. For instance, the cyclopropylmethyl group can mimic the transition state of ATP binding, enhancing the compound's ability to inhibit kinase activity.

Moreover, research has indicated that 4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride may exhibit neuroprotective properties. The fluorinated benzene ring has been shown to interact with neurotransmitter receptors, potentially offering benefits in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have suggested that this compound can modulate acetylcholinesterase activity, an enzyme involved in cognitive function, thereby improving memory and learning capabilities.

The synthesis of 4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride involves multi-step organic reactions, including nucleophilic substitution, reduction, and salt formation. The use of advanced synthetic methodologies ensures high purity and yield, which are essential for pharmaceutical applications. Researchers have employed techniques such as palladium-catalyzed cross-coupling reactions to introduce the fluorine atom efficiently. Additionally, green chemistry principles have been integrated into the synthesis process to minimize waste and environmental impact.

In terms of pharmacological evaluation, 4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride has been subjected to rigorous testing in vitro and in vivo. Initial studies have shown promising results in terms of selectivity and potency against target enzymes. For example, its inhibitory effect on specific kinases has been measured using enzymatic assays, revealing low IC50 values indicative of strong binding affinity. Furthermore, animal models have demonstrated favorable pharmacokinetic profiles, including adequate absorption, distribution, metabolism, and excretion (ADME) characteristics.

The potential therapeutic applications of 4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride extend beyond oncology and neurology. Emerging research suggests its utility in addressing metabolic disorders by modulating pathways involving glucose metabolism and lipid synthesis. The compound's ability to interact with multiple biological targets makes it a versatile tool for drug development. By fine-tuning its chemical structure, researchers can optimize its pharmacological properties for specific therapeutic needs.

Regulatory considerations are also crucial when evaluating 4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride for clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards before it reaches patients. Additionally, preclinical safety data must be thoroughly reviewed by regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) to assess potential risks and benefits.

The future direction of research on 4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride includes exploring its mechanism of action in greater detail and identifying new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing preclinical studies into clinical trials. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), scientists can accelerate the development process and bring new treatments to market more efficiently.

In conclusion,4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride represents a significant advancement in pharmaceutical chemistry with diverse potential applications across multiple therapeutic areas. Its unique structural features contribute to its biological activity and pharmacological profile, making it a valuable compound for drug discovery efforts. As research continues to uncover new insights into its mechanisms of action,4-Cyclopropylmethoxy-3-fluorobenzylamine hydrochloride holds promise for improving patient outcomes through innovative therapeutic strategies.